Cas no 866769-74-6 (ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product name: ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 866769-74-6
• MF: C₁₀H₁₁F₃N₂O₂S
• MW: 280.266751527786
• MDL: MFCD06196649
• CID: 3059861
• PubChem ID: 7174220

ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester
• ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• STK350447
• BBL040426
• Ethyl2-(cyclopropylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
• 866769-74-6
• Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
• Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-5-thiazolecarboxylate
• DTXSID501159889
• Ethyl 2-(cyclopropylimino)-4-(trifluoromethyl)-2,3-dihydrothiazole-5-carboxylate
• EN300-230379
• CS-0298813
• AKOS000312666
• NCGC00309072-01
• AB01305350-01

• MDL： MFCD06196649
• Inchi： InChI=1S/C10H11F3N2O2S/c1-2-17-8(16)6-7(10(11,12)13)15-9(18-6)14-5-3-4-5/h5H,2-4H2,1H3,(H,14,15)
• InChI Key： YXMGLTSCVAQYJX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C(F)(F)F)NC(=NC2CC2)S1

Computed Properties

• Exact Mass: 280.04933326Da
• Monoisotopic Mass: 280.04933326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.5Ų

Additional information on ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Professional Introduction to Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 866769-74-6)

Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 866769-74-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropylamino group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate molecule exhibits a high degree of molecular complexity, which is essential for its interaction with biological targets. The thiazole ring itself is a heterocyclic structure that plays a crucial role in many biological processes. Its ability to participate in hydrogen bonding and other non-covalent interactions makes it an ideal scaffold for drug design. The introduction of the cyclopropylamino group enhances the compound's solubility and bioavailability, while the trifluoromethyl group improves its metabolic stability and binding affinity.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds containing the thiazole core exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate may contribute to its potential as an inhibitor of key enzymes involved in disease pathways.

The synthesis of Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure. These methods not only enhance efficiency but also minimize byproduct formation, making the process more environmentally friendly.

The pharmacological activity of Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has been explored in several preclinical studies. Researchers have focused on its potential role in modulating enzyme activity and disrupting protein-protein interactions. Preliminary findings suggest that this compound may inhibit the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, its ability to interact with cellular receptors has been investigated, revealing potential applications in treating neurological disorders.

The structural versatility of Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate also allows for modifications that can further enhance its therapeutic profile. By altering substituents or exploring different analogs, researchers can fine-tune the compound's properties to optimize its efficacy and minimize side effects. This flexibility underscores the importance of continued research in developing novel thiazole-based drugs.

In conclusion, Ethyl 2-(cyclopropylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further study. As research progresses, this molecule may pave the way for new treatments targeting a wide range of diseases. The ongoing investigation into its pharmacological properties highlights the importance of innovative approaches in drug discovery and development.